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Cat. No.: B165968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

cyclooctane in various organic solvents. Cyclooctane, a cyclic alkane with the molecular

formula C₈H₁₆, is a nonpolar hydrocarbon.[1][2] Its solubility is primarily governed by the

principle of "like dissolves like," indicating that it will be most soluble in solvents of similar

nonpolar character.[3] This guide synthesizes available solubility data, provides a detailed

experimental protocol for determining liquid-liquid miscibility, and presents visual workflows to

aid in experimental design and understanding.

Solubility Profile of Cyclooctane
The solubility of cyclooctane is dictated by its nonpolar nature. The molecule consists solely of

carbon-carbon and carbon-hydrogen bonds, resulting in a lack of significant partial charges and

the inability to form hydrogen bonds.[3] Consequently, its interactions with solvents are

dominated by London dispersion forces.

Qualitative Solubility
Based on its molecular structure, cyclooctane is expected to be miscible with nonpolar and

weakly polar organic solvents. Conversely, it is immiscible or has very low solubility in highly

polar solvents, particularly water.[2][3] General solubility predictions are summarized in the

table below.
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Solvent Class Examples Predicted Solubility Rationale

Nonpolar Aliphatic

Hydrocarbons
Hexane, Heptane Miscible

"Like dissolves like";

similar nonpolar

nature and reliance on

London dispersion

forces.

Nonpolar Aromatic

Hydrocarbons
Benzene, Toluene Miscible

"Like dissolves like";

cyclooctane can

interact favorably with

the nonpolar aromatic

rings.[3]

Halogenated

Hydrocarbons

Dichloromethane,

Chloroform
Miscible

These solvents have

low polarity and can

effectively solvate

nonpolar molecules

like cyclooctane.

Ethers
Diethyl ether,

Tetrahydrofuran (THF)
Miscible

Ethers are weakly

polar and are

generally good

solvents for nonpolar

compounds.

Ketones
Acetone, Methyl Ethyl

Ketone (MEK)
Likely Miscible

While possessing a

polar carbonyl group,

the surrounding alkyl

chains allow for

interaction with

nonpolar molecules.

Esters Ethyl acetate Likely Miscible

Similar to ketones, the

overall polarity is

moderate, allowing for

miscibility with

nonpolar compounds.
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Alcohols Methanol, Ethanol
Sparingly Soluble to

Miscible

Solubility is expected

to increase with the

alkyl chain length of

the alcohol. The

nonpolar alkyl portion

of the alcohol can

interact with

cyclooctane, while the

polar hydroxyl group

is less favorable. It is

reported to be soluble

in alcohol.[4]

Polar Protic Solvents Water Insoluble

The strong hydrogen

bonding network of

water and the high

polarity difference

prevent miscibility.[3]

Quantitative Solubility Data
Quantitative solubility data for cyclooctane in a wide range of organic solvents is not readily

available in publicly accessible literature. However, a specific value for its solubility in water has

been experimentally determined.

Solvent Temperature (°C) Solubility Reference

Water 25 7.9 mg/L [5]

The lack of extensive quantitative data underscores the importance of the experimental

protocol provided in this guide for researchers who require precise solubility values for their

work.

Experimental Protocol: Determination of Mutual
Solubility of Cyclooctane in an Organic Solvent
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This protocol outlines a method for determining the mutual solubility of two liquids, such as

cyclooctane and a selected organic solvent, by constructing a phase diagram. This method

involves preparing mixtures of known compositions and observing the temperature at which

they transition from a two-phase system to a single-phase system (the consolute temperature).

Materials and Apparatus
Cyclooctane (high purity)

Organic solvent of interest (high purity)

A series of sealable glass test tubes or vials

Heating/cooling bath with a temperature controller and a transparent window for observation

Calibrated thermometer or temperature probe

Pipettes or syringes for accurate volume or mass dispensing

Vortex mixer or magnetic stirrer

Procedure
Preparation of Mixtures:

Prepare a series of mixtures of cyclooctane and the organic solvent with varying

compositions by weight or volume percent. For example, prepare mixtures with 10%, 20%,

30%, 40%, 50%, 60%, 70%, 80%, and 90% cyclooctane by weight.

Accurately weigh or measure the required amount of each component into a labeled,

sealable test tube.

Seal the test tubes to prevent evaporation.

Determination of Consolute Temperature:

Place a test tube containing a mixture of known composition into the heating/cooling bath.

Begin to slowly heat or cool the bath while continuously stirring or agitating the mixture.
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Observe the mixture for the transition from a cloudy, two-phase system to a clear, single-

phase solution. The temperature at which the last trace of turbidity disappears is the

consolute temperature for that composition.

To ensure accuracy, the temperature change should be slow, and the observation should

be made carefully. It is advisable to repeat the measurement by slowly cooling the clear

solution and noting the temperature at which turbidity reappears. The average of these two

temperatures can be taken as the consolute temperature.[6][7]

Data Collection and Analysis:

Record the consolute temperature for each prepared mixture.

Plot a graph of the consolute temperature (y-axis) against the composition (weight or

volume percent of cyclooctane) (x-axis).

The resulting curve is the mutual solubility curve or phase diagram for the binary system.

The area inside the curve represents the conditions under which the two liquids are

partially miscible, while the area outside the curve represents complete miscibility.

Safety Precautions
Handle all organic solvents in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Be aware of the flammability and toxicity of the solvents being used.

Ensure that the heating/cooling bath is operated according to the manufacturer's instructions.

Visualizing Solubility Concepts and Workflows
The following diagrams, generated using the DOT language, illustrate the key concepts and

experimental procedures related to cyclooctane solubility.
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Solubility Principle: 'Like Dissolves Like'
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Diagram 1: The 'Like Dissolves Like' principle for cyclooctane solubility.
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Experimental Workflow for Mutual Solubility Determination

Start

Prepare Mixtures of Known Compositions
(Cyclooctane + Solvent)

Heat/Cool Mixture in Bath

Observe for Phase Transition
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Iterate to find precise temperature
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Repeat for All Compositions

Plot Temperature vs. Composition

After all mixtures are tested

Generate Mutual Solubility Curve
(Phase Diagram)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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